Cas no 1798490-21-7 (N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1798490-21-7
• CID: 5375454
• Update Time: 2025-06-14

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-3-(trifluoromethyl)benzenesulfonamide
• N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C14H14F3N4O2S/c15-14(16,17)11-2-1-3-12(10-11)24(22,23)19-6-7-20-8-9-21-13(20)4-5-18-21/h1-5,8-10,18-19H,6-7H2
• InChI Key： ZSZNHERVOQOTFZ-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2=C3C=CNN3C=C2)(=O)=O)=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1798490-21-7)

In the rapidly evolving field of medicinal chemistry, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1798490-21-7) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique pyrazoloimidazole moiety and trifluoromethyl group, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced binding affinity and metabolic stability.

The compound's sulfonamide group is a common pharmacophore found in many FDA-approved drugs, underscoring its importance in medicinal chemistry. The incorporation of a trifluoromethyl group is a strategic modification often employed to improve pharmacokinetic properties, such as membrane permeability and resistance to oxidative metabolism. These attributes make N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide a promising candidate for further investigation in therapeutic areas such as oncology, inflammation, and infectious diseases.

Recent advancements in high-throughput screening and computational drug design have highlighted the potential of this compound. Its pyrazoloimidazole core is particularly noteworthy, as similar heterocyclic structures have demonstrated diverse biological activities, including kinase inhibition and modulation of protein-protein interactions. This has led to a surge in research publications and patent filings related to 1798490-21-7, reflecting its growing importance in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and heterocyclic coupling reactions. The compound's purity and stability are critical factors for its successful application in biological assays, necessitating rigorous analytical characterization using techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

In the context of current trends, the demand for novel sulfonamide derivatives and trifluoromethylated compounds is on the rise, driven by the need for more effective and safer therapeutics. The unique combination of a pyrazoloimidazole scaffold with a sulfonamide linker in 1798490-21-7 offers a distinctive chemical space for exploring new biological targets. This aligns with the broader industry focus on fragment-based drug discovery and structure-activity relationship (SAR) studies.

Furthermore, the compound's potential role in addressing drug-resistant infections and chronic inflammatory conditions has garnered attention. With the increasing prevalence of antimicrobial resistance, researchers are actively exploring sulfonamide-based inhibitors as alternatives to conventional antibiotics. Similarly, the trifluoromethyl group's ability to modulate electronic and steric properties makes it a valuable tool in designing anti-inflammatory agents.

In conclusion, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1798490-21-7) represents a compelling case study in modern drug discovery. Its intricate molecular architecture, combined with its potential therapeutic applications, positions it as a valuable asset for researchers aiming to develop next-generation pharmaceuticals. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing our understanding of heterocyclic chemistry and targeted therapy.